2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate

• Molecular Formula: C19H13ClO3
• Molecular Weight: 324.8 g/mol
• IUPAC Name: (2-naphthalen-2-yl-2-oxoethyl) 2-chlorobenzoate
• InChI: InChI=1S/C19H13ClO3/c20-17-8-4-3-7-16(17)19(22)23-12-18(21)15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2
• InChI Key: XFDHSQKJSVVKKH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)COC(=O)C3=CC=CC=C3Cl

Description

2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate, also known as Nocodazole, is a synthetic organic compound that is widely used in scientific research. This compound is a microtubule inhibitor, which means it disrupts the formation and function of microtubules, a crucial component of the cytoskeleton. Nocodazole has been extensively studied for its potential applications in cancer treatment, cell biology, and neuroscience.

Mechanism of Action

2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate binds to the beta-tubulin subunit of microtubules, preventing their polymerization and disrupting their function. This leads to the depolymerization of microtubules and the inhibition of cellular processes that rely on their function.
Biochemical and physiological effects:
The disruption of microtubule function by 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate has been shown to have a variety of biochemical and physiological effects. These include the inhibition of cell division, the disruption of intracellular transport, and the induction of apoptosis. Additionally, 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate has been shown to affect the cytoskeleton of neurons, leading to the disruption of axonal transport and the inhibition of neurite outgrowth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate in lab experiments is its specificity for microtubules, allowing for the selective disruption of microtubule function without affecting other cellular processes. However, one limitation of using 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate is its potential toxicity, which can vary depending on the cell type and concentration used. Additionally, 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate and its applications. One area of research is the development of more potent and selective microtubule inhibitors for use in cancer treatment. Additionally, the role of microtubules in neuronal function and disease is an active area of research, with 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate being a valuable tool for studying these processes. Finally, the development of new methods for delivering 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate to specific cell types or tissues could expand its potential applications in research and therapy.

Synthesis Methods

The synthesis of 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate involves the reaction of 2-bromo-1-naphthaldehyde with ethyl 2-chlorobenzoate in the presence of a base, followed by oxidation with a mild oxidant such as copper (II) acetate. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate has been widely used in scientific research for its ability to disrupt microtubule formation and function. This compound is commonly used to arrest cells in the G2/M phase of the cell cycle, allowing for the study of mitosis and meiosis. Additionally, 2-(2-Naphthyl)-2-oxoethyl 2-chlorobenzoate has been used to study the role of microtubules in cellular processes such as intracellular transport, cell migration, and cytokinesis.